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Compound of Interest

Compound Name: Diacetamide

Cat. No.: B036884 Get Quote

An In-depth Technical Guide to the Melting and Boiling Points of Diacetamide

This guide provides a comprehensive overview of the physical properties of diacetamide,

specifically its melting and boiling points. It is intended for researchers, scientists, and

professionals in drug development who require precise data and methodologies for the

characterization of this compound.

Physicochemical Properties of Diacetamide
Diacetamide, with the chemical formula C₄H₇NO₂, is a colorless crystalline solid.[1] Accurate

determination of its melting and boiling points is crucial for its identification, purity assessment,

and application as a solvent or intermediate in chemical synthesis.[1][2][3]

Data on Melting and Boiling Points
The experimentally determined melting and boiling points of diacetamide are summarized

below. Variations in reported values can be attributed to differences in experimental conditions

and sample purity.
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Physical Property
Temperature Range
(°C)

Temperature (°K) References

Melting Point 75.5 - 76.5 °C 348.65 - 349.65 K [1][4]

74 - 78 °C 347.15 - 351.15 K [5]

79 °C 352.15 K [6]

Boiling Point 222 - 223 °C 495.15 - 496.15 K [1][4][5]

220 - 222 °C 493.15 - 495.15 K [6]

Experimental Protocols for Determination
Standardized methods are employed to determine the melting and boiling points of chemical

compounds like diacetamide. The most common techniques are detailed below.

Melting Point Determination: Capillary Method
The capillary method is a fundamental technique for accurately determining the melting point of

a solid organic compound.[7] The principle relies on heating a small sample at a controlled rate

and observing the temperature range over which the solid-to-liquid phase transition occurs.[7]

Pure crystalline solids typically exhibit a sharp melting point range of 0.5-1.0°C, whereas

impurities tend to depress and broaden this range.[3][8]

Methodology:

Sample Preparation: The diacetamide sample must be thoroughly dried and finely

powdered.

Capillary Tube Loading: A small amount of the powdered sample is packed into a thin-walled

capillary tube that is sealed at one end.[3]

Apparatus Setup: The capillary tube is placed in a heating apparatus, such as a Mel-Temp

device or a Thiele tube containing mineral oil, and attached to a calibrated thermometer.

Heating: The apparatus is heated rapidly to a temperature approximately 15-20°C below the

expected melting point. The heating rate is then reduced to a slow and steady 1-2°C per
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minute to ensure thermal equilibrium.

Observation and Recording: The temperature at which the first drop of liquid appears is

recorded as the beginning of the melting range. The temperature at which the entire sample

becomes a clear liquid is recorded as the end of the range.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.pennwest.edu/_resources/docs/community/science-in-motion/determination-melting-point.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036884?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation Loading Measurement

Dry Sample Powder SampleGrind Pack Capillary Tube Place in Apparatus Heat Slowly (1-2°C/min) Observe Phase Transition Record Temp. Range

Place Liquid in Test Tube

Insert Inverted Capillary Tube

Heat Assembly

Observe Rapid Bubbles

Temp. Rises

Remove Heat & Cool

Liquid Enters Capillary

Cooling

Record Temperature

This is the B.P.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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